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Compound of Interest

Compound Name: Methoxyfenozide-d9

Cat. No.: B15555728

This application note provides a detailed protocol for the solid-phase extraction (SPE) of
Methoxyfenozide from various sample matrices, including environmental water and agricultural
products. This method is designed for researchers, scientists, and drug development
professionals requiring a reliable and efficient cleanup and concentration procedure prior to
chromatographic analysis.

Introduction

Methoxyfenozide is a diacylhydrazine insecticide that acts as an insect growth regulator.
Accurate determination of its residues in environmental and food samples is crucial for
regulatory monitoring and safety assessment. Solid-phase extraction is a widely used
technique for sample preparation, offering high recovery and concentration of analytes from
complex matrices. This protocol outlines the necessary steps, reagents, and materials for the
successful extraction of Methoxyfenozide.

Experimental Protocols

Several SPE methods have been developed for the extraction of Methoxyfenozide, tailored to
different sample types. Below are detailed protocols for water and crop samples.

Protocol 1: Extraction of Methoxyfenozide from
Environmental Water Samples
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This protocol is adapted from a method utilizing a reversed-phase SPE cartridge for the
purification of Methoxyfenozide from water samples.[1]

Materials:

o SPE Cartridge: Strata-X polymeric sorbent reversed-phase, 60-mg, 3-mL[1]
e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Formic acid

e Deionized water

o Sample Collection Vials (e.g., 10 mL with PTFE-lined caps)

e SPE Vacuum Manifold

» Nitrogen Evaporator

Procedure:

o Sample Pre-treatment: Acidify 10 mL of the water sample with 1.0 mL of 0.1N hydrochloric
acid and mix by vortexing for approximately 10 seconds.[1]

o SPE Cartridge Conditioning:

o Pre-condition the Strata-X SPE cartridge with 3 mL of methanol followed by 3 mL of
deionized water under full vacuum.[1]

o Sample Loading:

o Apply the pre-treated sample to the conditioned SPE cartridge at a flow rate of
approximately 1 mL/min.[1]

o Discard the eluate.

e Washing:
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o Wash the cartridge with 1.0 mL of a water:methanol:formic acid solution (60:40:0.1, v/v/v).
o Dry the cartridge under vacuum.
e Elution:

o Elute the retained Methoxyfenozide with two 1.0 mL aliquots of acetonitrile at a flow rate of
approximately 1 mL/min.

¢ Reconstitution:

o Evaporate the collected eluate to dryness under a stream of nitrogen at approximately
40°C.

o Reconstitute the residue in 1.0 mL of a water:acetonitrile solution containing 0.1% formic
acid (70:30, v/v) and vortex for 10 seconds. The sample is now ready for LC-MS/MS
analysis.

Protocol 2: Extraction of Methoxyfenozide from Crop
Samples

This protocol is suitable for the extraction of Methoxyfenozide residues from various crop

matrices.

Materials:

SPE Plate: Phenomenex Strata 30-mg

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid

0.1N Hydrochloric acid

Deionized water
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e Homogenizer or blender

e Centrifuge

e Evaporator

Procedure:

o Sample Extraction:

o Homogenize a representative sample of the crop.

o Extract the Methoxyfenozide residues from the homogenized sample using a mixture of
methanol and 0.1N hydrochloric acid solution (90:10).

o Dilution:

o Take an aliquot of the extract and dilute it with water.

e SPE Cleanup:

o Apply the diluted extract to a Phenomenex Strata 30-mg SPE plate.

e Washing:

o Wash the SPE plate with a solution of water:methanol:formic acid (60:40:0.1).

o Elution:

o Elute the Methoxyfenozide from the plate with acetonitrile.

e Reconstitution:

o Evaporate the eluate to dryness.

o Reconstitute the residues in a solution of water:acetonitrile:formic acid (70:30:0.1). The
sample is now ready for analysis.
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Data Presentation

The following table summarizes the quantitative data from various studies on Methoxyfenozide
analysis using SPE.

. SPE Analytical Recovery Referenc
Matrix LOQ LOD
Sorbent Method (%) e
Environme ND/PAN- 84.72 - 0.0012
HPLC-UV -
ntal Water K10 100.03 mg/L
Drinking,
Strata-X
Ground, ]
polymeric LC/IMS/IMS 71-91 0.05 pg/L 0.015 pg/L
Surface
sorbent
Water
Active
Vegetables LC-MS/MS  70-80 4.0 ug/kg 1.0 pg/kg
Carbon
o 83.5 -
Water Florisil HPLC-UV 0.012 ppm 0.004 ppm
110.3
_ o 98.1 -
Saoll Florisil HPLC-UV 0.024 ppm 0.008 ppm
102.8
High
i Phenomen Overall
Moisture LC/MS/MS 0.02 mg/kg -
ex Strata mean 101
Crops

Mandatory Visualization

The following diagram illustrates the general workflow for the solid-phase extraction of
Methoxyfenozide.
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Caption: Solid-Phase Extraction Workflow for Methoxyfenozide Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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